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Abstract
Brequinar is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a

critical enzyme in the de novo pyrimidine biosynthesis pathway.[1][2][3][4] Its role in impeding

the synthesis of pyrimidines makes it a valuable tool in cancer and virology research.[5] Proper

preparation of Brequinar stock solutions is crucial for accurate and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

Brequinar stock solutions using dimethyl sulfoxide (DMSO) as a solvent.

Introduction to Brequinar
Brequinar exerts its biological effects by targeting DHODH, the fourth enzyme in the de novo

pyrimidine synthesis pathway.[4][6][7] This enzyme catalyzes the conversion of dihydroorotate

to orotate, a key step in the production of pyrimidine nucleotides required for DNA and RNA

synthesis.[2][3][6][7] By inhibiting DHODH, Brequinar effectively depletes the cellular pool of

pyrimidines, leading to cell cycle arrest and inhibition of proliferation in rapidly dividing cells,

such as cancer cells.[6][8] It also demonstrates broad-spectrum antiviral activity.[9] Brequinar
is available as a free acid and as a sodium salt, with the sodium salt generally exhibiting higher

solubility.
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The following table summarizes the key quantitative data for Brequinar and its sodium salt,

compiled from various suppliers. Note that solubility can be affected by factors such as the

purity of the compound, the quality of the DMSO, and the use of techniques like sonication.

Parameter Brequinar Brequinar Sodium References

Molecular Weight 375.37 g/mol 397.35 g/mol [2][3][10]

Solubility in DMSO
5 - 37 mg/mL (approx.

13 - 98 mM)

25 - 79 mg/mL

(approx. 63 - 199 mM)

[1][2][3][10][11][12][13]

[14]

IC₅₀ (DHODH) ~20 nM ~20 nM [1][3][11]

Typical Cell Culture

Concentration
0.01 µM - 75 µM

ED₅₀ ~1 µM (for

differentiation)
[10]

Note: The use of fresh, moisture-free DMSO is recommended as absorbed moisture can

reduce the solubility of Brequinar.[1][11] Sonication may be required to achieve maximum

solubility.[10][12]

Signaling Pathway
Brequinar directly inhibits the de novo pyrimidine biosynthesis pathway, which is essential for

the synthesis of nucleotides required for DNA and RNA replication.
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Caption: Brequinar inhibits DHODH, blocking pyrimidine synthesis.
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Experimental Protocols
Materials

Brequinar or Brequinar Sodium powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Brequinar Stock
Solution in DMSO

Preparation: Don appropriate PPE. Ensure the balance is calibrated and the workspace is

clean.

Weighing: Tare a sterile microcentrifuge tube on the balance. Carefully weigh out the desired

amount of Brequinar powder. For a 1 mL stock of 10 mM Brequinar (MW: 375.37 g/mol ),

you will need 3.75 mg. For Brequinar Sodium (MW: 397.35 g/mol ), you will need 3.97 mg.

Solubilization: Add the appropriate volume of anhydrous, sterile DMSO to the tube containing

the Brequinar powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the powder.

Sonication (if necessary): If the solution is not completely clear, sonicate the tube in a water

bath for 5-10 minutes.[10][12] Visually inspect the solution to ensure all particles have

dissolved.
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Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.[11][15]

Labeling and Long-term Storage: Clearly label each aliquot with the compound name,

concentration, date, and your initials. Store the aliquots at -20°C for short-term storage (up to

6 months) or -80°C for long-term storage (up to 1 year).[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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